Cas no 333435-40-8 (2-(4-methylbenzoyl)-1-benzofuran-3-amine)

• Product Name: 2-(4-methylbenzoyl)-1-benzofuran-3-amine
• CAS No: 333435-40-8
• MF: C₁₆H₁₃NO₂
• MW: 251.279924154282
• CID: 917856
• PubChem ID: 619566
• Update Time: 2025-10-17

2-(4-methylbenzoyl)-1-benzofuran-3-amine Chemical and Physical Properties

Names and Identifiers

• (3-Aminobenzofuran-2-yl)(p-tolyl)methanone
• (3-Amino-1-benzofuran-2-yl)-(4-methylphenyl)methanone
• (3-AMINO-1-BENZOFURAN-2-YL)(4-METHYLPHENYL)METHANONE
• (3-Amino-benzofuran-2-yl)-p-tolyl-methanone
• 3-aminobenzo[d]furan-2-yl 4-methylphenyl ketone
• AC1LDJDH
• ChemDiv1_005711
• HMS603D13
• Oprea1_017670
• Oprea1_393920
• STOCK3S-45900
• 2-(4-methylbenzoyl)-1-benzofuran-3-amine
• UPCMLD0ENAT0511-8229:001
• DTXSID60347266
• EN300-135927
• (3-Amino-1-benzofuran-2-yl)(4-methylphenyl)methanone #
• AKOS000267054
• G40332
• 333435-40-8
• CCG-108057
• Methanone, (3-amino-2-benzofuryl)(4-methylphenyl)-
• HMS2335D14
• STK864667
• BRD-K23049521-001-07-0
• Z56865709
• F0911-3153
• MLS000120829
• XWDKAEJDRNLHKY-UHFFFAOYSA-N
• NS-03737
• DB-257646
• SMR000118296
• SR-01000452615-1
• CHEMBL1488260
• SR-01000452615

• Inchi： 1S/C16H13NO2/c1-10-6-8-11(9-7-10)15(18)16-14(17)12-4-2-3-5-13(12)19-16/h2-9H,17H2,1H3
• InChI Key： XWDKAEJDRNLHKY-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(=C1C(C1C=CC(C)=CC=1)=O)N

Computed Properties

• Exact Mass: 251.094628657g/mol
• Monoisotopic Mass: 251.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 56.2Ų

2-(4-methylbenzoyl)-1-benzofuran-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-(4-methylbenzoyl)-1-benzofuran-3-amine

Introduction to 2-(4-methylbenzoyl)-1-benzofuran-3-amine (CAS No. 333435-40-8)

2-(4-methylbenzoyl)-1-benzofuran-3-amine, also known by its CAS number 333435-40-8, is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of benzofurans, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The unique structure of 2-(4-methylbenzoyl)-1-benzofuran-3-amine makes it a promising candidate for further research and development in drug discovery.

The chemical structure of 2-(4-methylbenzoyl)-1-benzofuran-3-amine consists of a benzofuran core with a 4-methylbenzoyl group attached at the 2-position and an amine group at the 3-position. This arrangement provides the molecule with a combination of aromatic and functional groups that can interact with various biological targets. The presence of the amine group, in particular, allows for potential modifications and derivatizations that can enhance its pharmacological properties.

Recent studies have explored the biological activities of 2-(4-methylbenzoyl)-1-benzofuran-3-amine. One notable area of research is its anti-inflammatory potential. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators in inflammatory responses. This suggests that 2-(4-methylbenzoyl)-1-benzofuran-3-amine could be a valuable lead compound for developing new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 2-(4-methylbenzoyl)-1-benzofuran-3-amine has also been investigated for its antimicrobial activity. Studies have demonstrated that this compound exhibits potent antibacterial effects against both Gram-positive and Gram-negative bacteria. The mechanism of action is thought to involve disruption of bacterial cell membranes, leading to cell death. This makes 2-(4-methylbenzoyl)-1-benzofuran-3-amine a potential candidate for developing new antibiotics to combat drug-resistant bacterial infections.

The anticancer potential of 2-(4-methylbenzoyl)-1-benzofuran-3-amine has also been a focus of recent research. In vitro studies have shown that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism by which it exerts its anticancer effects is not yet fully understood, but it is believed to involve modulation of signaling pathways involved in cell proliferation and survival.

To further understand the therapeutic potential of 2-(4-methylbenzoyl)-1-benzofuran-3-amine, several preclinical studies have been conducted. These studies have evaluated the pharmacokinetic properties, bioavailability, and toxicity profiles of the compound. The results have been promising, with good oral bioavailability and low toxicity observed in animal models. These findings support the continued development of 2-(4-methylbenzoyl)-1-benzofuran-3-amine as a potential therapeutic agent.

In conclusion, 2-(4-methylbenzoyl)-1-benzofuran-3-amine (CAS No. 333435-40-8) is a multifaceted compound with significant potential in various therapeutic areas. Its anti-inflammatory, antimicrobial, and anticancer properties make it an attractive candidate for further research and development. As more studies are conducted, it is likely that new insights into the mechanisms of action and potential clinical applications will emerge, potentially leading to the development of novel drugs to address unmet medical needs.